N-[3-(1H-imidazol-1-yl)propyl]-2-phenylbutanamide

• Molecular Formula: C16H21N3O
• Molecular Weight: 271.36 g/mol
• IUPAC Name: N-(3-imidazol-1-ylpropyl)-2-phenylbutanamide
• InChI: InChI=1S/C16H21N3O/c1-2-15(14-7-4-3-5-8-14)16(20)18-9-6-11-19-12-10-17-13-19/h3-5,7-8,10,12-13,15H,2,6,9,11H2,1H3,(H,18,20)
• InChI Key: XUVJGJMMYNLONV-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)C(=O)NCCCN2C=CN=C2

Description

N-[3-(1H-imidazol-1-yl)propyl]-2-phenylbutanamide is a compound that features an imidazole ring, a phenyl group, and a butanamide moiety. Imidazole is a five-membered heterocyclic ring containing two nitrogen atoms, which is known for its presence in many biologically active molecules. The phenyl group adds aromaticity, while the butanamide moiety provides additional functional versatility.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[3-(1H-imidazol-1-yl)propyl]-2-phenylbutanamide typically involves the following steps:

Formation of the Imidazole Ring: The imidazole ring can be synthesized through the cyclization of amido-nitriles under mild conditions, often using a nickel-catalyzed addition to nitriles.

Attachment of the Propyl Chain: The propyl chain is introduced via a substitution reaction, where the imidazole ring is reacted with a propyl halide in the presence of a base.

Formation of the Butanamide Moiety: The final step involves the formation of the butanamide moiety through an amidation reaction, where the propyl-imidazole intermediate is reacted with a phenylbutanoic acid derivative in the presence of a coupling agent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide).

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and high-throughput screening to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

N-[3-(1H-imidazol-1-yl)propyl]-2-phenylbutanamide can undergo various chemical reactions, including:

Oxidation: The imidazole ring can be oxidized using oxidizing agents such as hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The compound can be reduced using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The phenyl group can undergo electrophilic aromatic substitution reactions, such as nitration or halogenation.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide (H₂O₂), m-chloroperbenzoic acid (m-CPBA)

Reduction: Lithium aluminum hydride (LiAlH₄), sodium borohydride (NaBH₄)

Substitution: Nitric acid (HNO₃) for nitration, halogens (Cl₂, Br₂) for halogenation

Major Products

Oxidation: Oxidized imidazole derivatives

Reduction: Reduced imidazole derivatives

Substitution: Nitrated or halogenated phenyl derivatives

Scientific Research Applications

N-[3-(1H-imidazol-1-yl)propyl]-2-phenylbutanamide has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules, including pharmaceuticals and agrochemicals.

Biology: Investigated for its potential as a bioactive compound with antibacterial, antifungal, and anti-inflammatory properties.

Medicine: Explored for its therapeutic potential in treating various diseases, including infections and inflammatory conditions.

Industry: Utilized in the development of new materials, such as pH-sensitive polymers and coatings.

Mechanism of Action

The mechanism of action of N-[3-(1H-imidazol-1-yl)propyl]-2-phenylbutanamide involves its interaction with specific molecular targets and pathways:

Molecular Targets: The imidazole ring can interact with enzymes and receptors, modulating their activity.

Pathways Involved: The compound can affect various cellular pathways, including those involved in inflammation, oxidative stress, and microbial growth.

Comparison with Similar Compounds

Similar Compounds

Clemizole: An antihistaminic agent with a similar imidazole structure.

Metronidazole: An antibacterial and antiprotozoal agent containing an imidazole ring.

Omeprazole: An antiulcer drug with an imidazole moiety.

Uniqueness

N-[3-(1H-imidazol-1-yl)propyl]-2-phenylbutanamide is unique due to its combination of an imidazole ring, a propyl chain, and a phenylbutanamide moiety. This unique structure allows it to interact with a diverse range of molecular targets and exhibit a broad spectrum of biological activities.